Cas no 74879-13-3 (1,5-Dimethylpiperazin-2-one)

1,5-Dimethylpiperazin-2-one structure
Product Name:1,5-Dimethylpiperazin-2-one
CAS No:74879-13-3
Molecular Formula:C6H12N2O
Molecular Weight:128.17228
CID:562290
PubChem ID:20806335
1,5-Dimethylpiperazin-2-one Properties
Names and Identifiers
-
- 1,5-Dimethylpiperazin-2-one
- 1,5-Dimethyl-piperazin-2-one
- 2-Piperazinone, 1,5-dimethyl-
- AG-G-98020
- AK129392
- CTK5E0619
- KB-10669
- RL04848
- SureCN3982590
- MFCD09878621
- J-504024
- A26387
- AS-48189
- DTXSID90609869
- SB11996
- 74879-13-3
- MFCD09878622
- EN300-157763
- ZCA87913
- CYCLOLACRYLATE
- 1,5-Dimethylpiperazin-2-one HCl
- AKOS015850629
- F19683
- SCHEMBL3982590
- SB11981
- SY098991
- TUXCFTFFNGQODI-UHFFFAOYSA-N
-
- InChIKey: TUXCFTFFNGQODI-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H12N2O/c1-5-4-8(2)6(9)3-7-5/h5,7H,3-4H2,1-2H3
- SMILES: CC1CN(C)C(=O)CN1
Computed Properties
- Exact Mass: 128.09506
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 128.095
- Heavy Atom Count: 9
- Complexity: 124
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.5
- Topological Polar Surface Area: 32.3A^2
Experimental Properties
- PSA: 32.34
- Refractive Index: 1.449
- Boiling Point: 243 ºC
- Melting Point: Not available
- Flash Point: 101 ºC
- Color/Form: NA
- Density: 0.985
1,5-Dimethylpiperazin-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0058SR-50mg |
1,5-Dimethylpiperazin-2-one |
74879-13-3 | 95% | 50mg |
$282.00 | 2024-04-21 | |
A2B Chem LLC | AC43883-50mg |
1,5-Dimethylpiperazin-2-one |
74879-13-3 | 93% | 50mg |
$230.00 | 2024-04-19 | |
abcr | AB511355-250mg |
1,5-Dimethylpiperazin-2-one, 90%; . |
74879-13-3 | 90% | 250mg |
€632.50 | 2025-02-15 | |
Alichem | A139002884-5g |
1,5-Dimethylpiperazin-2-one |
74879-13-3 | 95% | 5g |
$1608.00 | 2023-09-01 | |
Ambeed | A608367-1g |
1,5-Dimethylpiperazin-2-one |
74879-13-3 | 95+% | 1g |
$777.0 | ||
Chemenu | CM169542-1g |
1,5-dimethylpiperazin-2-one |
74879-13-3 | 95% | 1g |
$482 | 2021-08-05 | |
Enamine | EN300-157763-0.05g |
1,5-dimethylpiperazin-2-one |
74879-13-3 | 93% | 0.05g |
$185.0 | 2023-05-26 | |
TRC | D590693-10mg |
1,5-dimethylpiperazin-2-one |
74879-13-3 | 10mg |
$ 50.00 | 2022-06-05 |
1,5-Dimethylpiperazin-2-one Related Literature
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1. Weak interactions in crystal engineering—understanding the recognition properties of the nitro groupJames M. A. Robinson,Douglas Philp,Kenneth D. M. Harris,Benson M. Kariuki New J. Chem., 2000,24, 799-806
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David Bardelang,Konstantin A. Udachin,Donald M. Leek,John A. Ripmeester CrystEngComm, 2007,9, 973-975
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S. Vaziri,M. Belete,E. Dentoni Litta,A. D. Smith,G. Lupina,M. Östling Nanoscale, 2015,7, 13096-13104
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M. A. K. Yousaf Shah,Yuzheng Lu,Naveed Mushtaq,Muhammad Yousaf,Sajid Rauf,Peter D. Lund,Bin Zhu Sustainable Energy Fuels, 2022,6, 3794-3805
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Viljar Palmre,Enn Lust,Alar Jänes,Mihkel Koel,Anna-Liisa Peikolainen,Janno Torop,Urmas Johanson,Alvo Aabloo J. Mater. Chem., 2011,21, 2577-2583
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Dongju Zhang,R. Q. Zhang J. Mater. Chem., 2005,15, 3034-3038
Recommended suppliers
Amadis Chemical Company Limited
(CAS:74879-13-3)1,5-Dimethylpiperazin-2-one

Purity:99%
Quantity:1g
Price($):699.0